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Compound of Interest

Compound Name: Benzophenone oxime

Cat. No.: B171034

For researchers and professionals in the fields of chemistry and drug development, the
synthesis of benzophenone oxime is a fundamental reaction with various established
methodologies. This guide provides an objective comparison of common synthesis routes,
presenting experimental data, detailed protocols, and a visual representation of the synthetic
workflow to aid in the selection of the most suitable method based on yield, efficiency, and
reaction conditions.

Data Presentation: Comparison of Yields

The yield of benzophenone oxime is a critical factor in evaluating the efficiency of a synthesis
method. The following table summarizes the reported yields for different experimental
approaches.
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Synthesis Method Reagents Yield (%) Reference
Benzophenone,
) Hydroxylamine
Method 1: Sodium _
) Hydrochloride, 98-99% [1]
Hydroxide Base _ _
Sodium Hydroxide,
Ethanol/Water
Benzophenone,
Method 2: Sodium Hydroxylamine
Hydroxide Base Hydrochloride, 89.58% [2]

(Alternative)

Sodium Hydroxide,
Ethanol/Water

Method 3: Sodium
Hydroxide Base

(General)

Benzophenone,
Hydroxylamine
Hydrochloride,
Sodium Hydroxide,
Alcohol/Water

Almost Quantitative

[3]

Method 4: Oxalic Acid
Catalysis (Green

Synthesis)

Benzophenone,
Hydroxylamine
Hydrochloride, Oxalic
Acid, Acetonitrile

90%

[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of synthetic procedures.

Below are the protocols for the key experiments cited.

Method 1: High-Yield Synthesis with Sodium

Hydroxide[1]

This procedure is reported to achieve a very high yield of benzophenone oxime.

o Materials:

o Benzophenone (100 g, 0.55 mole)
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[e]

Hydroxylamine hydrochloride (60 g, 0.86 mole)

o

95% Ethyl alcohol (200 cc)

[¢]

Water (40 cc)

[¢]

Powdered Sodium hydroxide (110 g, 2.75 moles)

[e]

Concentrated Hydrochloric acid (300 cc)

e Procedure:

o In a 2-liter round-bottomed flask, combine benzophenone, hydroxylamine hydrochloride,
95% ethyl alcohol, and water.

o Add powdered sodium hydroxide in portions with shaking. If the reaction becomes too
vigorous, cool the flask with tap water.

o After all the sodium hydroxide has been added, attach a reflux condenser and heat the
mixture to boiling for five minutes.

o Cool the reaction mixture and pour it into a solution of 300 cc of concentrated hydrochloric
acid in 2 liters of water.

o Filter the resulting precipitate with suction, wash it thoroughly with water, and dry. The
reported yield is 106—107 g (98—99% of the theoretical amount).

Method 2: Alternative Sodium Hydroxide Protocol[2]

This protocol offers a slightly different scale and reports a high, though lower, yield.
o Materials:

o Benzophenone (5.0 g)

o Hydroxylamine hydrochloride (3.0 g)

o 95% Ethanol (10 mL)
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[e]

Water (2 mL)

o

Sodium hydroxide pellets (6.5 g)

[¢]

Concentrated Hydrochloric acid (14 mL in 200 mL of water)

[¢]

Methanol (for recrystallization)

e Procedure:

o Place a mixture of benzophenone, hydroxylamine hydrochloride, 95% ethanol, and water
in a 250 mL round-bottom flask.

o Add sodium hydroxide pellets in portions with shaking.
o Attach a reflux condenser, heat the flask to boiling, and reflux for 5 minutes.

o Cool the contents of the flask and pour them into a 500 mL beaker containing a solution of
concentrated hydrochloric acid in water.

o Filter the precipitate by vacuum, wash thoroughly with cold water, and dry.

o Recrystallize the crude product from 10 mL of methanol. The reported yield of
benzophenone oxime is 89.58%.

Method 4: Green Synthesis via Oxalic Acid Catalysis[4]

This method presents a more environmentally friendly approach using a solid acid catalyst.
e Materials:

o Benzophenone

o Hydroxylamine hydrochloride (NH20OH-HCI)

o Oxalic acid (H2C204)

o Acetonitrile (CH3CN)
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e Procedure:

In a round-bottomed flask equipped with a condenser, prepare a mixture of

o

benzophenone, hydroxylamine hydrochloride, and oxalic acid in acetonitrile.

Stir the mixture under reflux conditions for 90 minutes.

o

[¢]

Monitor the progress of the reaction by TLC.

[¢]

After completion of the reaction, add water and continue stirring for 5 minutes.

The product can then be isolated. The reported yield for benzophenone oxime is 90%.

[e]

Visualization of the Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of benzophenone
oxime from benzophenone and hydroxylamine hydrochloride.
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Caption: General workflow for benzophenone oxime synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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